Cas no 13682-77-4 (Potassium vinyltrifluoroborate)
Potassium vinyltrifluoroborate is an organoboron reagent commonly used in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The vinyltrifluoroborate anion offers enhanced hydrolytic stability compared to traditional boronic acids, making it easier to handle and store. This compound is particularly valuable in synthetic organic chemistry for introducing vinyl groups into target molecules with high selectivity and efficiency. Its compatibility with a wide range of reaction conditions and functional groups makes it a versatile building block for constructing complex organic frameworks. The potassium salt form ensures good solubility in polar solvents, facilitating its use in aqueous or mixed-phase reactions.
13682-77-4 structure
Product Name:Potassium vinyltrifluoroborate
CAS No:13682-77-4
MF:C2H3BF3K
MW:133.949732065201
MDL:MFCD02093335
CID:49415
PubChem ID:23679353
Update Time:2025-05-27
Potassium vinyltrifluoroborate Chemical and Physical Properties
Names and Identifiers
-
- Potassium vinyltrifluoroborate
- Vinyltrifluoroboric acid potassium salt
- Potassium trifluoro(vinyl)borate
- Potassium Vinyltrifl
- Potassium (ethenyl)trifluoroborate
- PotassiuM vinyltrifluoroborate, technical
- potassium,ethenyl(trifluoro)boranuide
- potassiuM trifluoro-vinyl-boron
- 3POTASSIUM VINYLTRIFLUOROBORATE
- Vinyl trifluoro-potassiuM borate
- Potassium ethenyltrifluoroborate
- potassium ethenyltrifluoroboranuide
- Vinyl three fluoboric acid potassiuM
- PotassiuM vinyltrifluoroborate 95%
- PotassiuM Vinyltrifluoroborate, 95+%
- SCHEMBL115621
- FT-0695245
- AKOS005762863
- J-524046
- EN300-91288
- 13682-77-4
- CS-M1478
- A807147
- potassium;ethenyl(trifluoro)boranuide
- vinyltrifluoroborate potassium salt
- GS-3655
- BCP24143
- MFCD02093335
- 2-Ethyl-4-hydroxy-benzoicacid
- DTXSID40635557
- ZCUMGICZWDOJEM-UHFFFAOYSA-N
- POTASSIUM TRIFLUORO(VINYL)BORANUIDE
- Potassium ethenyl(trifluoro)borate(1-)
- Potassium vinyltrifluorborate
- AB10785
- P1479
- J-006918
- Potassiumtrifluoro(vinyl)borate
- Potassium Trifluorovinylborate; Potassium (Ethenyl)trifluoroborate; Potassium Vinyltrifluoroborate;
- potassiumvinyltrifluoroborate
-
- MDL： MFCD02093335
- Inchi： 1S/C2H3BF3.K/c1-2-3(4,5)6;/h2H,1H2;/q-1;+1
- InChI Key： ZCUMGICZWDOJEM-UHFFFAOYSA-N
- SMILES： [K+].F[B-](C=C)(F)F
- BRN： 7777570
Computed Properties
- Exact Mass: 133.99200
- Monoisotopic Mass: 133.992
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 58.4
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Color/Form: White powder
- Density: 1.387
- Melting Point: 230-244°C
- Boiling Point: 92.8°Cat760mmHg
- Flash Point: 25.5°C
- PSA: 0.00000
- LogP: 1.55900
- Solubility: Soluble
- Sensitiveness: Hygroscopic
Potassium vinyltrifluoroborate Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Danger
- Hazard Statement： H314
- Warning Statement： P280-P305+P351+P338-P310
- Hazardous Material transportation number：UN 3261
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- HazardClass：8
- PackingGroup：Ⅱ
- Storage Condition：Inert atmosphere,2-8°C
- Risk Phrases：R36/37/38
- Safety Term：S26;S36
Potassium vinyltrifluoroborate Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Potassium vinyltrifluoroborate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P1479-1g |
Potassium vinyltrifluoroborate |
13682-77-4 | 97.0%(W) | 1g |
￥270.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P1479-5g |
Potassium vinyltrifluoroborate |
13682-77-4 | 97.0%(W) | 5g |
￥995.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P297A-25g |
Potassium vinyltrifluoroborate |
13682-77-4 | 95% | 25g |
￥271.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P297A-5g |
Potassium vinyltrifluoroborate |
13682-77-4 | 95% | 5g |
￥88.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P297A-1g |
Potassium vinyltrifluoroborate |
13682-77-4 | 95% | 1g |
￥61.0 | 2022-09-28 | |
| Alichem | A450000109-250g |
Potassium trifluoro(vinyl)borate |
13682-77-4 | 95% | 250g |
372.69 USD | 2021-06-11 | |
| BAI LING WEI Technology Co., Ltd. | 976303-1G |
Potassium vinyltrifluoroborate, 98% |
13682-77-4 | 98% | 1G |
￥ 165 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 976303-5G |
Potassium vinyltrifluoroborate, 98% |
13682-77-4 | 98% | 5G |
￥ 564 | 2022-04-26 | |
| TRC | P698700-2.5g |
Potassium Vinyltrifluoroborate |
13682-77-4 | 2.5g |
$ 138.00 | 2023-09-06 | ||
| TRC | P698700-5g |
Potassium Vinyltrifluoroborate |
13682-77-4 | 5g |
$ 161.00 | 2023-09-06 |
Potassium vinyltrifluoroborate Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:13682-77-4)乙烯基三氟硼酸钾
Order Number:LE5449369
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:43
Price ($):discuss personally
Email:18501500038@163.com
Potassium vinyltrifluoroborate Related Literature
-
Ansis Maleckis,Iresha D. Herath,Gottfried Otting Org. Biomol. Chem. 2021 19 5133
-
Tongchang Fang,Jian Qiu,Kai Yang,Qiuling Song Org. Chem. Front. 2021 8 1991
-
Marina E. Trusova,Mireia Rodriguez-Zubiri,Ksenia V. Kutonova,Nicole Jung,Stefan Br?se,Fran?ois-Xavier Felpin,Pavel S. Postnikov Org. Chem. Front. 2018 5 41
-
H. L. van de Wouw,J. Y. Lee,M. A. Siegler,R. S. Klausen Org. Biomol. Chem. 2016 14 3256
-
M. G. Monika Bai,H. Vignesh Babu,V. Lakshmi,M. Rajeswara Rao Mater. Chem. Front. 2021 5 2506
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:13682-77-4)乙烯基三氟硼酸钾
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry